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Compound of Interest

Compound Name: Isoindolin-4-ylmethanol

CAS No.: 127168-95-0

Cat. No.: B177652

Get Quote

Document ID: OSHP-ISO-4M-2024 | Version: 2.1 | Status: Active Target Audience: Medicinal

Chemists, Process Safety Engineers, and Lab Managers.

Chemical Identity & Contextual Relevance[1][2][3][4]
[5]
Isoindolin-4-ylmethanol (systematically: (2,3-dihydro-1H-isoindol-4-yl)methanol) is a high-

value pharmacophore used primarily in the synthesis of kinase inhibitors and

immunomodulatory drugs (e.g., Lenalidomide analogs). Its structure—a fused benzene-

pyrrolidine ring with a hydroxymethyl handle—provides a critical vector for extending drug

potency into solvent-exposed regions of a protein binding pocket.

Structural Variants & Identifiers
Researchers rarely encounter the volatile "free base" alone. It is typically supplied as a

hydrochloride salt or an N-protected intermediate to prevent polymerization or oxidation.
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Variant Chemical Name CAS Number Physical State

HCl Salt

(2,3-dihydro-1H-

isoindol-4-yl)methanol

hydrochloride

253669-75-5 White/Off-white Solid

N-Boc

tert-butyl 4-

(hydroxymethyl)isoind

oline-2-carboxylate

127168-93-8 Crystalline Solid

Free Base
Isoindolin-4-

ylmethanol
Not widely listed

Viscous Oil / Low-melt

Solid

CRITICAL DISTINCTION: Do not confuse the suffix "-methanol" with the solvent Methanol (CAS

67-56-1). While Methanol is systemically toxic (blindness/acidosis), Isoindolin-4-ylmethanol

acts as a functionalized organic amine/alcohol. Its hazards stem from its reactivity as a

secondary amine and benzylic-like alcohol.

Hazard Identification & GHS Classification
As a specialized research intermediate, comprehensive toxicological data (LD50 in humans) is

often extrapolated from Structure-Activity Relationships (SAR) of analogous isoindolines.

GHS Label Elements (OSHA HCS 2012 / CLP)
Based on the HCl Salt (CAS 253669-75-5)

Signal Word:WARNING

Pictograms:GHS07 (Exclamation Mark)
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Hazard Class Category Code Hazard Statement

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[1]

Eye Damage/Irritation 2A H319
Causes serious eye

irritation.

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.

Expert Toxicological Insight
Amine Reactivity: The secondary amine in the isoindoline core (pKa ~9-10) is basic. Upon

contact with mucous membranes, it protonates, generating local hydroxide ions that cause

the irritation described in H315/H319.

Benzylic Reactivity: The hydroxymethyl group at position 4 is electronically similar to a

benzyl alcohol. While stable, metabolic oxidation to the corresponding aldehyde (isoindoline-

4-carbaldehyde) is possible in vivo, which may exhibit higher reactivity/toxicity.

Sensitization Potential: Like many bicyclic amines, repeated dermal exposure carries a risk

of sensitization, though not formally classified in standard vendor SDSs. Treat as a potential

sensitizer.

Exposure Controls & Engineering Logic
Standard "gloves and glasses" are insufficient for novel pharmacophores where long-term

toxicity is unknown. The following protocol utilizes a Quantity-Based Risk Escalation model.

Engineering Control Workflow
This decision tree dictates the containment level based on the mass being manipulated.
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Start: Handling Isoindolin-4-ylmethanol

Quantity Assessment

< 100 mg (Analytical) 100 mg - 10 g (Preparative) > 10 g (Process)

LEVEL 1: Standard Fume Hood
Face Velocity: 100 fpm
Nitrile Gloves (0.11mm)

LEVEL 2: High-Flow Hood + Balance Enclosure
Double Gloving (Nitrile)

Respirator if outside hood

LEVEL 3: Powder Containment Valve / Isolator
Tyvek Sleeves + P3/N95 Mask

Dedicated Waste Stream

Click to download full resolution via product page

Figure 1: Risk-based engineering control logic. As mass increases, the probability of

aerosolization and inhalation exposure rises, necessitating stricter containment.

Personal Protective Equipment (PPE) Matrix
Respiratory: If handling >500mg of the fluffy HCl salt outside a hood, a P95/P3 particulate

respirator is mandatory to prevent inhalation of the cationic dust.

Dermal:

Standard: Nitrile gloves (minimum thickness 0.11 mm).

High Risk (Solutions): If dissolved in DMSO or DMF (which penetrate skin), use Silver

Shield/Laminate gloves. The solvent acts as a carrier, dragging the isoindoline into the

bloodstream.

Stability, Reactivity & Storage
Understanding the chemical behavior of the 4-hydroxymethyl group is vital for safety and yield.
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Stability Profile
Hygroscopicity: The HCl salt (CAS 253669-75-5) is hygroscopic. Moisture absorption leads

to "clumping," which increases the risk of spatula slippage and aerosol generation during

weighing.

Oxidation Susceptibility: The benzylic alcohol position is prone to air-oxidation to the

aldehyde or carboxylic acid over time, especially if the amine is unprotected.

Storage Protocol
Atmosphere: Store under Argon or Nitrogen (inert atmosphere).

Temperature:2–8°C (Refrigerated).

Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the free base is

used (chelation risk).

Emergency Response Protocols
This section outlines self-validating workflows for spills and exposure.

Spill Cleanup (Solid)
Do not dry sweep. Dry sweeping generates dust.

Wet Method: Cover the spill with a paper towel dampened with Isopropanol (IPA).

Neutralization: If the substance is the HCl salt, the residue is acidic. If Free Base, it is basic.

Wipe the area with a mild soap solution followed by water.

Validation: Check the surface pH with a litmus strip. It should be neutral (pH 6-8) before

declaring the area safe.

First Aid Logic
Eye Contact (H319):

Action: Rinse for 15 minutes.
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Mechanism:[2][3][4] The goal is dilution. The amine binds to corneal proteins; immediate

flushing prevents permanent opacity.

Skin Contact (H315):

Action: Wash with soap and water.[5][6] Do not use ethanol.

Reasoning: Ethanol increases vasodilation and skin permeability, potentially driving the

compound deeper into the dermis.

Synthesis & Application Context (Scientific
Grounding)
For researchers utilizing this building block, the primary utility lies in the 4-position vector.

Reaction Pathway: The hydroxymethyl group is often converted to a leaving group

(mesylate/halide) for nucleophilic substitution, or oxidized to an aldehyde for reductive

amination.

Safety in Synthesis: When converting the alcohol to a mesylate (using MsCl/Et3N), the

reaction is exothermic.

Control: Add MsCl dropwise at 0°C.

Hazard:[7][8][9][2][10][3][11][12] This generates a highly reactive alkylating agent (benzyl-

like electrophile). Treat the resulting intermediate as a potential mutagen.

Reference Workflow (Graphviz)
Synthesis of a generic kinase inhibitor scaffold using Isoindolin-4-ylmethanol.

Isoindolin-4-ylmethanol
(HCl Salt)

Step 1: Free Base Liberation
(NaHCO3 wash)

Step 2: N-Protection
(Boc2O)

Step 3: Alcohol Activation
(MsCl or SOCl2)

CRITICAL HAZARD:
Potent Alkylator Formed

Click to download full resolution via product page
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Figure 2: Synthetic workflow highlighting the generation of high-hazard alkylating intermediates

in Step 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Safety & Handling Protocol: Isoindolin-4-
ylmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177652/docs#operational-safety-handling-protocol-
isoindolin-4-ylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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